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Compound of Interest

Compound Name: 5-Methyl-2-thiohydantoin

Cat. No.: B1598239

Introduction

5-Methyl-2-thiohydantoin is a five-membered heterocyclic compound belonging to the
thiohydantoin class, which are sulfur analogs of hydantoins.[1] These scaffolds are of
significant interest in medicinal chemistry due to their wide range of biological activities,
including potential anticancer, antimicrobial, antiviral, and antidiabetic properties.[2][3][4] Given
their therapeutic potential, the unambiguous structural confirmation and purity assessment of
thiohydantoin derivatives are paramount. Spectroscopic techniques such as Nuclear Magnetic
Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable
tools for this purpose.

This guide provides an in-depth analysis of the key spectroscopic data for 5-Methyl-2-
thiohydantoin. It is designed to serve as a practical reference for researchers, offering not
only characteristic data but also the underlying principles and standardized protocols for data
acquisition. The insights herein are synthesized from established literature on thiohydantoin
characterization, ensuring a foundation of scientific accuracy and reliability.[5]

Molecular Structure

The foundational step in any spectroscopic analysis is a clear understanding of the molecule's
structure. 5-Methyl-2-thiohydantoin features a five-membered ring containing two nitrogen
atoms, a carbonyl group at C4, a thiocarbonyl group at C2, and a methyl substituent at the C5
chiral center.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1598239?utm_src=pdf-interest
https://www.benchchem.com/product/b1598239?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6148508/
https://www.benchchem.com/pdf/Spectroscopic_analysis_comparison_between_hydantoin_and_thiohydantoin_derivatives.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12316928/
https://ijrpr.com/uploads/V6ISSUE5/IJRPR46505.pdf
https://www.benchchem.com/product/b1598239?utm_src=pdf-body
https://www.benchchem.com/product/b1598239?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/31446500/
https://www.benchchem.com/product/b1598239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

reparation Data Acquisition (400 MH2)
‘ ‘ ‘ e ‘ ‘ ‘ ‘ ‘ ‘

[M - CHs]* [M - HNCO]* [M - H2NCS]*
m/z =115 m/z = 87 m/iz=71

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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